Cas no 7361-28-6 ((3S)-3-amino-4-ethoxy-4-oxobutanoic acid)

(3S)-3-amino-4-ethoxy-4-oxobutanoic acid structure
7361-28-6 structure
Product Name:(3S)-3-amino-4-ethoxy-4-oxobutanoic acid
CAS No:7361-28-6
MF:C6H11NO4
MW:161.155842065811
MDL:MFCD08275775
CID:978231
PubChem ID:107498
Update Time:2025-04-19

(3S)-3-amino-4-ethoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-4-ethoxy-4-oxobutanoic acid
    • (S)-aspartic acid ethyl ester
    • ETHYL ASPARTATE
    • (3S)-3-amino-4-ethoxy-4-oxobutanoic acid
    • MDL: MFCD08275775
    • Inchi: 1S/C6H11NO4/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3,7H2,1H3,(H,8,9)
    • InChI Key: WXFCDLWCQIARFW-UHFFFAOYSA-N
    • SMILES: CCOC(C(CC(=O)O)N)=O

Computed Properties

  • Exact Mass: 161.06883
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 89.62

(3S)-3-amino-4-ethoxy-4-oxobutanoic acid Pricemore >>

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